![molecular formula C9H12 B7769561 1,2,3-Trimethylbenzene CAS No. 25551-13-7](/img/structure/B7769561.png)
1,2,3-Trimethylbenzene
Overview
Description
1,2,3-Trimethylbenzene is an organic compound with the chemical formula C6H3(CH3)3. It is classified as an aromatic hydrocarbon and is a flammable colorless liquid. It is nearly insoluble in water but soluble in organic solvents. It occurs naturally in coal tar and petroleum .
Synthesis Analysis
This compound is produced during petroleum refining and production of aromatic hydrocarbons with nine carbons (i.e., C9 aromatic fraction) .Molecular Structure Analysis
The molecular formula of this compound is C9H12. The structure of this compound is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
This compound can be degraded by OH radicals via abstraction, addition, and substitution mechanisms . The rate constants of the OH reactions with this compound were derived as k OH = 3.61 × 10 −12 cm 3 s −1 exp(620 ± 80 K/T) .Physical And Chemical Properties Analysis
This compound is a clear, colorless liquid with a distinctive, aromatic odor. It has a boiling point of 349°F and a freezing point of -14°F. Its solubility in water is low, and it has a vapor pressure of 1 mmHg at 62°F. The specific gravity of this compound is 0.89 .Mechanism of Action
Target of Action
1,2,3-Trimethylbenzene, also known as Hemimellitene or Hemellitol, is an organic compound classified as an aromatic hydrocarbon It is known to interact with various biological systems, including the nervous and respiratory systems .
Mode of Action
It is known that the atmospheric oxidation of trimethylbenzenes is mainly initiated by the OH radical, and the bicyclic peroxy radical (BPR) is a key intermediate during the oxidation
Biochemical Pathways
It is known that the compound plays a significant role in the production of tropospheric ozone and secondary organic aerosols (soa) . The detailed gas-phase chemical processes, including the degradation mechanism of trimethylbenzenes, can be described by MCMv3.1, the Master Chemical Mechanism version 3.1 .
Pharmacokinetics
It is known that humans are exposed to these isomers primarily through breathing air containing tmb vapors, although ingestion through food or drinking water is also possible .
Result of Action
The molecular and cellular effects of this compound’s action are primarily observed in the nervous and respiratory systems. Effects on the nervous system, including cognitive effects and decreased pain sensitivity, are the most widely observed effects in animals . Effects on other systems, including the respiratory and hematological systems, have also been observed in animals .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. As a volatile hydrocarbon, it is primarily present in the air, and humans are exposed to it mainly through inhalation . The compound is also found in vehicle emissions, as the majority of the C9 fraction is used as a component of gasoline . Therefore, factors such as air quality and proximity to traffic can influence exposure levels.
Safety and Hazards
1,2,3-Trimethylbenzene is considered hazardous. It can cause irritation to the eyes, skin, nose, throat, and respiratory system. It can also cause bronchitis, hypochromic anemia, headache, drowsiness, lassitude (weakness, exhaustion), dizziness, nausea, incoordination, vomiting, confusion, and chemical pneumonitis (aspiration liquid) .
Future Directions
Biochemical Analysis
Biochemical Properties
The main metabolic pathway of the 1,2,3-Trimethylbenzene is the hydroxylation of one of the methyl groups with subsequent oxidation to form dimethylbenzoic acid (DMBA) . After conjugation with glycine, this can be excreted in the form of dimethylhippuric acid (DMHA) in the urine as the main metabolite .
Cellular Effects
Effects on the nervous, respiratory, and hematological (i.e., blood) systems have been reported in humans exposed to this compound . These effects were observed following exposure to complex mixtures containing this compound isomers, thus making it difficult to determine the contribution of each isomer to the observed health effects .
Molecular Mechanism
It is known that the compound undergoes hydroxylation of one of the methyl groups, which is a common mechanism in the metabolism of aromatic hydrocarbons .
Temporal Effects in Laboratory Settings
It is known that the compound is volatile, and humans are exposed to these isomers primarily through breathing air containing this compound vapors .
Dosage Effects in Animal Models
In animal models, effects on the nervous system, including cognitive effects and decreased pain sensitivity, are the most widely observed effects . These effects have been observed in animals exposed to the individual isomers of this compound .
Metabolic Pathways
This compound is metabolized primarily through the hydroxylation of one of the methyl groups to form dimethylbenzoic acid (DMBA) . This is then conjugated with glycine to form dimethylhippuric acid (DMHA), which is excreted in the urine .
Properties
IUPAC Name |
1,2,3-trimethylbenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12/c1-7-5-4-6-8(2)9(7)3/h4-6H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYGHSUNMUKGBRK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8047769 | |
Record name | 1,2,3-Trimethylbenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8047769 | |
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Molecular Weight |
120.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Clear, colorless liquid with a distinctive, aromatic odor. | |
Record name | Benzene, trimethyl- | |
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Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | TRIMETHYLBENZENE, MIXED ISOMERS | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/326 | |
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Boiling Point |
329-349 °F | |
Record name | TRIMETHYLBENZENE, MIXED ISOMERS | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/326 | |
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Flash Point |
44 to 53 °C (closed cup), 112-122 °F | |
Record name | TRIMETHYLBENZENES | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6830 | |
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Record name | TRIMETHYLBENZENE, MIXED ISOMERS | |
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Density |
0.86-0.89 | |
Record name | TRIMETHYLBENZENE, MIXED ISOMERS | |
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Vapor Pressure |
varies | |
Record name | TRIMETHYLBENZENE, MIXED ISOMERS | |
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CAS No. |
526-73-8, 25551-13-7 | |
Record name | 1,2,3-Trimethylbenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=526-73-8 | |
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Record name | Hemimellitene | |
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Record name | Hemimellitene | |
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Record name | Hemimellitene | |
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Record name | Benzene, trimethyl- | |
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Record name | 1,2,3-Trimethylbenzene | |
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Record name | Trimethylbenzene | |
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Record name | 1,2,3-TRIMETHYLBENZENE | |
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Record name | TRIMETHYLBENZENES | |
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Record name | TRIMETHYLBENZENE, MIXED ISOMERS | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/326 | |
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Melting Point |
-77 - (-)14 °F | |
Record name | TRIMETHYLBENZENE, MIXED ISOMERS | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/326 | |
Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the molecular formula and weight of 1,2,3-trimethylbenzene?
A1: this compound has the molecular formula C9H12 and a molecular weight of 120.19 g/mol.
Q2: How can this compound and its isomers be identified spectroscopically?
A2: Spectroscopic techniques like Gas Chromatography-Mass Spectrometry (GC/MS) are effective for identifying and quantifying this compound and its isomers in various matrices, including cigarette smoke [], neem seed oil [], and environmental samples [, , , ]. Additionally, pulsed laser flash photolysis with infrared detection can differentiate the bonding modes of this compound and other arenes to metal carbonyls based on their carbonyl stretching frequencies [].
Q3: Is there a way to differentiate 2,3 and 2,6-dimethylbenzyl radicals generated from this compound?
A3: Yes, the visible vibronic bands of 2,3 and 2,6-dimethylbenzyl radicals, generated from this compound in corona discharge, have been successfully resolved and assigned using a combination of spectroscopic data from known precursors, this compound vibrational data, and ab initio calculations [].
Q4: How does the presence of methyl substituents affect the reactivity of this compound in catalytic reactions?
A4: Research shows that neighboring methyl groups in this compound have an accelerating effect on demethylation rates during catalytic hydrogenolysis. This is attributed to modified superdelocalizability in the z-direction for radical aromatic intermediates [].
Q5: Can this compound undergo isomerization reactions? What catalysts are effective for this process?
A5: Yes, this compound can isomerize to 1,2,4-trimethylbenzene in the presence of catalysts like HY zeolite [] and graphite-sulfuric acid [].
Q6: What are the major reaction pathways for this compound over HY zeolite, and what are their kinetic orders?
A6: Over HY zeolite, this compound undergoes isomerization (first-order kinetics) to form 1,2,4-trimethylbenzene and disproportionation (second-order kinetics) to produce xylene isomers and tetramethylbenzene isomers [].
Q7: Can polyiodo derivatives of this compound be synthesized? What is their significance?
A7: Yes, a complete set of diiodo and triiodo derivatives of this compound has been synthesized []. These polyiodo derivatives serve as valuable tools for characterizing polyalkylbenzenes and their derivatives.
Q8: What are the toxicological effects of this compound in rats following subchronic inhalation exposure?
A8: Subchronic inhalation exposure to this compound in rats has been shown to cause low systemic toxicity, with effects observed primarily in the liver and lungs at higher concentrations [].
Q9: How does this compound compare to its isomers, pseudocumene and mesitylene, in terms of neurotoxic effects in rats?
A9: Studies in rats indicate that hemimellitene exhibits more pronounced neurotoxic effects compared to pseudocumene and mesitylene, causing significant disturbances in motor function and pain sensitivity following acute and subchronic inhalation exposures [, , ].
Q10: Does exposure to low concentrations of this compound affect the behavior of rats?
A10: Yes, inhalation exposure of rats to this compound at concentrations close to the occupational exposure limit (25 ppm) can lead to long-lasting behavioral changes, including impaired learning and altered pain sensitivity [, ]. Interestingly, a nonlinear concentration-effect relationship has been observed, suggesting complex interactions with biological systems [].
Q11: Can exposure to this compound affect the response to psychostimulants like amphetamine in rats?
A11: Research suggests that exposure to this compound can increase the behavioral sensitivity to amphetamine in rats and enhance the development of behavioral sensitization upon repeated amphetamine treatment [].
Q12: Is this compound found in the environment? What are its potential sources?
A12: Yes, this compound has been detected in various environmental samples, including industrial wastewater [] and ambient air [, ]. Potential sources include industrial emissions, solvent usage, and vehicle emissions.
Q13: What is the role of this compound in ozone and secondary organic aerosol formation?
A13: this compound, along with other aromatic hydrocarbons, plays a significant role in the formation of both ozone and secondary organic aerosols (SOA) in the atmosphere [, ]. Its contribution to ozone formation potential increases during periods of high ozone pollution [].
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